Cas no 33125-05-2 ((αR)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]benzeneacetic acid)

• Product Name: (αR)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]benzeneacetic acid
• CAS No: 33125-05-2
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD00065588
• CID: 54017
• PubChem ID: 87560606
• Update Time: 2025-04-18

(αR)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]benzeneacetic acid Chemical and Physical Properties

Names and Identifiers

• boc-D-alpha-phenylglycine
• N-Boc-D-phenylglycine
• Boc-D-Phg-OH~N-(tert-Butoxycarbonyl)-D-phenylglycine
• Boc-D-phenylglycine
• Boc-D-α-phenylglycine
• Boc-D-Phg-OH
• N-(tert-Butoxycarbonyl)-D-2-phenylglycine
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-phenylacetic acid
• (R)-2-((tert-Butoxycarbonyl)amino)-2-phenylacetic acid
• (αR)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]-benzeneacetic Acid
• D-N-Boc-phenylglycine
• N-Boc-D-2-phenylglycine
• N-Boc-L-phenylglycine
• (αR)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]benzeneacetic acid
• HOBFSNNENNQQIU-SNVBAGLBSA-N
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetic acid
• Boc-D-Phg-OH, >=99.0% (TLC)
• (R)-2-(Boc-amino)-2-phenylacetic Acid
• J-019033
• N-(tert-Butoxycarbonyl)-2-phenylglycine
• A-[[(1,1-Dimethylethoxy)carbonyl]amino]benzeneacetic acid
• (R)-[(tert-butoxycarbonyl)amino](phenyl)acetic acid
• (alphaR)-alpha-(((1,1-Dimethylethoxy)carbonyl)amino)benzeneacetic acid
• M03222
• (2R)-2-(tert-Butoxycarbonylamino)-2-phenylethanoic acid
• BOC-D-A-PHENYLGLYCINE
• Benzeneacetic acid, alpha-(((1,1-dimethylethoxy)carbonyl)amino)-, (R)-
• DTXSID30373158
• UNII-4PFG3246TW
• B3230
• (alphaR)-alpha-[[(1,1-Dimethylethoxy)carbonyl]amino]benzeneacetic acid
• A-Phenylglycine
• CS-W020686
• '(R)-tert-Butoxycarbonylamino-phenyl
• (R)-TERT-BUTOXYCARBONYLAMINO-PHENYL-ACETIC ACID
• MFCD00062043
• AC-24156
• Benzeneacetic acid, alpha-[[(1,1-dimethylethoxy)carbonyl]amino]-, (R)-
• BENZENEACETIC ACID, ALPHA-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-, (ALPHAR)-
• AS-12738
• AC-24141
• Z756462186
• (
• tert-Butyloxycarbonyl D-alpha-phenylglycine
• (R)-tert-butoxycarbonylamino-phenylacetic acid
• N-ALPHA-T-BUTYLOXYCARBONYL-D-PHENYLGLYCINE
• Boc-L-
• EN300-52858
• PD195989
• (R)-2-(TERT-BUTOXYCARBONYLAMINO)-2-PHENYLACETIC ACID
• AR)-
• AKOS010398199
• n-boc l-phenylglycine
• (alphaR)-alpha-[[(1,1-Dimethylethoxy)carbonyl]amino]-benzeneacetic Acid
• HY-34663
• D-BOC Phenylglycine
• 33125-05-2
• SCHEMBL525862
• 4PFG3246TW
• Benzeneacetic acid, alpha-(((1,1-dimethylethoxy)carbonyl)amino)-, (alphaR)-
• MFCD00065588
• AKOS015922795
• BOC-D-alpha-phenylglycine,98%
• CHEMBL5306173

• MDL： MFCD00065588
• Inchi： 1S/C13H17NO4/c1-13(2,3)18-12(17)14-10(11(15)16)9-7-5-4-6-8-9/h4-8,10H,1-3H3,(H,14,17)(H,15,16)/t10-/m1/s1
• InChI Key： HOBFSNNENNQQIU-SNVBAGLBSA-N
• SMILES： O(C(N[C@@H](C(=O)O)C1C=CC=CC=1)=O)C(C)(C)C
• BRN： 3033982

Computed Properties

• Exact Mass: 251.11600
• Monoisotopic Mass: 251.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.1820
• Melting Point: 89.0 to 93.0 deg-C
• Boiling Point: 407.2°C at 760 mmHg
• Flash Point: 200.1°C
• Refractive Index: -140 ° (C=1, EtOH)
• Water Partition Coefficient: Insoluble in water. Slightly soluble in DMSO and methanol.
• PSA: 66.84000
• LogP: 2.51270
• Solubility: Insoluble in water
• Specific Rotation: -142 º (c=1% in ethanol)
• Optical Activity: [α]20/D −141.0±5.0°, c = 1% in ethanol

(αR)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]benzeneacetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters